molecular formula C18H13F2NO B5601939 N-(2,4-difluorophenyl)-2-(1-naphthyl)acetamide

N-(2,4-difluorophenyl)-2-(1-naphthyl)acetamide

Cat. No.: B5601939
M. Wt: 297.3 g/mol
InChI Key: AOPRZFLCPLAULC-UHFFFAOYSA-N
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Description

N-(2,4-difluorophenyl)-2-(1-naphthyl)acetamide is a useful research compound. Its molecular formula is C18H13F2NO and its molecular weight is 297.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 297.09652036 g/mol and the complexity rating of the compound is 389. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorescent Probes and Detection Systems

Water-Sensitive Fluorescent Probes : Naphthalimide-decorated fluorinated acetamides, related to N-(2,4-difluorophenyl)-2-(1-naphthyl)acetamide, have been developed as solvent-sensitive dual emissive fluorescence probes. These probes exhibit significant potential for the rapid and reversible detection of water in organic solvents through a visual fluorescent color change, demonstrating applications in chemical analysis and environmental monitoring (Yoon et al., 2019).

Chemical Sensing and Environmental Monitoring

Fluorescent Chemodosimeters for Metal Ions : A novel fluorescent chemodosimeter based on 1,8-naphthyridine, which shares structural similarities with this compound, shows high selectivity to Zn(2+) and Cu(2+). This compound has applications in the detection of metal ions, emphasizing its utility in environmental monitoring and potentially in medical diagnostics (Yu et al., 2008).

Material Science and Organic Electronics

Organic Thermoelectric Materials : Research into fused lactam semiconducting polymers, which include structures related to this compound, reveals significant applications in thermoelectric and transistor technologies. These materials demonstrate how varying the central acene core size affects the thermoelectric performance, with potential implications for the development of high-performance n-type materials for organic electronics (Chen et al., 2020).

Biochemical Studies and Molecular Interactions

Anti-HIV Drug Research : Density functional theory (DFT) studies on a series of N-acetamide derivatives, structurally related to this compound, have explored their potential as anti-HIV drugs. This research provides insights into the molecular properties and interactions of acetamide derivatives, contributing to the development of new therapeutic agents (Oftadeh et al., 2013).

Properties

IUPAC Name

N-(2,4-difluorophenyl)-2-naphthalen-1-ylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H13F2NO/c19-14-8-9-17(16(20)11-14)21-18(22)10-13-6-3-5-12-4-1-2-7-15(12)13/h1-9,11H,10H2,(H,21,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOPRZFLCPLAULC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=C(C=C(C=C3)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H13F2NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.